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Introduction
Caspase-4, a member of the inflammatory caspase family, plays a crucial role in the innate

immune response. It functions as a direct sensor of intracellular lipopolysaccharide (LPS), a

component of Gram-negative bacteria, triggering the non-canonical inflammasome pathway.

This activation leads to pyroptosis, a pro-inflammatory form of cell death, and the maturation of

pro-inflammatory cytokines. Given its central role in inflammation and sepsis, the accurate

measurement of caspase-4 activity is vital for research and the development of novel

therapeutics.

This document provides detailed application notes and protocols for measuring caspase-4

activity using the novel fluorogenic substrate, Ac-LEVDGWK(Dnp)-NH2. This substrate is

designed based on the preferred cleavage sequence of caspase-4 (LEVD) and operates on the

principle of Förster Resonance Energy Transfer (FRET).

Principle of the Assay
The Ac-LEVDGWK(Dnp)-NH2 substrate incorporates a fluorophore and a quencher moiety. In

the intact peptide, the proximity of the quencher (Dnp) to the fluorophore (likely a

Methoxycoumarin derivative, Mca) results in the suppression of fluorescence. Upon cleavage
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of the peptide by active caspase-4 at the aspartate residue within the LEVD sequence, the

fluorophore and quencher are separated. This separation relieves the quenching effect, leading

to a measurable increase in fluorescence intensity. The rate of fluorescence increase is directly

proportional to the caspase-4 activity in the sample.

Signaling Pathway of Caspase-4 Activation
Caspase-4 is a key initiator of the non-canonical inflammasome pathway. This pathway is

activated by the presence of LPS in the cytoplasm of immune cells.
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To cite this document: BenchChem. [Measuring Caspase-4 Activity with Ac-LEVDGWK(Dnp)-
NH2: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1495368#measuring-caspase-4-with-ac-levdgwk-
dnp-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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